Cas no 1807259-30-8 (2-Bromo-4-methyl-6-nitrobenzamide)

• Product Name: 2-Bromo-4-methyl-6-nitrobenzamide
• CAS No: 1807259-30-8
• MF: C₈H₇BrN₂O₃
• MW: 259.056781053543
• CID: 4789604
• Update Time: 2023-08-17

2-Bromo-4-methyl-6-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methyl-6-nitrobenzamide

• Inchi： 1S/C8H7BrN2O3/c1-4-2-5(9)7(8(10)12)6(3-4)11(13)14/h2-3H,1H3,(H2,10,12)
• InChI Key： VQPIJFNYUDYKOL-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1C(N)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 0.6
• Topological Polar Surface Area: 88.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives